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Compound of Interest

Compound Name: Dasatinib hydrochloride

Cat. No.: B3010476

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einfuhrung Dasatinib, ein potenter Multi-Tyrosinkinase-Inhibitor, hemmt eine Reihe von
Kinasen, die an der onkogenen Signallbertragung beteiligt sind.[1][2] Es ist fir die Behandlung
von chronischer myeloischer Leuk&mie (CML) und Philadelphia-Chromosom-positiver akuter
lymphoblastischer Leukamie (Ph+ ALL) zugelassen.[1][2][3] Die Quantifizierung der
zytotoxischen und zytostatischen Effekte von Dasatinib auf Krebszellen in vitro ist ein
entscheidender Schritt in der praklinischen Forschung. Der MTT-Assay (3-(4,5-Dimethylthiazol-
2-yl)-2,5-diphenyltetrazoliumbromid) ist eine weit verbreitete kolorimetrische Methode zur
Bestimmung der Zellviabilitat, die auf der Reduktion von MTT durch mitochondriale
Dehydrogenasen in lebenden Zellen zu einem violetten Formazan-Produkt basiert.[4] Diese
Application Note beschreibt ein detailliertes Protokoll zur Durchfiihrung eines
Zellviabilitdtsassays mit Dasatinib-Hydrochlorid unter Verwendung der MTT-Methode.

Wirkmechanismus von Dasatinib Dasatinib tbt seine Wirkung durch die Hemmung mehrerer
wichtiger Tyrosinkinasen aus.[1][5] Priméar zielt es auf die BCR-ABL-Kinase ab, das
Fusionsprotein, das fur CML charakteristisch ist.[3][5] Dartber hinaus hemmt es die Kinasen
der SRC-Familie (SRC, LCK, YES, FYN), c-KIT, EPHA2 und den Blutplattchen-
Wachstumsfaktor-Rezeptor (PDGFR[).[1][5][6] Die Blockade dieser Signalwege unterbricht die
nachgeschalteten Signalkaskaden, die Zellproliferation, Uberleben, Adhasion und Invasion
steuern, was letztendlich zur Apoptose und zur Hemmung des Tumorwachstums fuhrt.
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Abbildung 1: Vereinfachter Signalweg, der die Hemmung von Onkogenen Kinasen durch

Dasatinib darstellt.

Experimentelles Protokoll: MTT-Assay zur

Zellviabilitat

Dieses Protokoll beschreibt die Schritte zur Bestimmung der zytotoxischen Wirkung von

Dasatinib auf adharente Krebszelllinien.

Bendtigte Materialien:

e Dasatinib-Hydrochlorid

o Geeignete Krebszelllinie (z. B. MCF-7, HTLA-230, A549)
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e Zellkulturmedium (z. B. DMEM oder RPMI-1640), supplementiert mit 10 % fotalem
Kalberserum (FCS) und 1 % Penicillin/Streptomycin

e Dimethylsulfoxid (DMSO)

o MTT-Reagenz (5 mg/ml in phosphatgepufferter Salzlosung (PBS))

e PBS

e Trypsin-EDTA

e 96-Well-Zellkulturplatten

o Mehrkanalpipetten und sterile Spitzen

e Inkubator (37 °C, 5 % CO2)

Mikroplatten-Lesegerat (Spektrophotometer)

Protokollschritte:

e Vorbereitung der Dasatinib-Stammlésung:

o Ldsen Sie Dasatinib-Hydrochlorid in DMSO zu einer hohen Konzentration (z. B. 10 mM)
auf, um eine Stammlosung herzustellen.

o Aliquoten Sie die Stammldsung und lagern Sie sie bei -20 °C. Vermeiden Sie wiederholte
Einfrier-Auftau-Zyklen.

o Zellkultur und Aussaat:

o Kultivieren Sie die Zellen in einem geeigneten Kulturmedium bis zu einer Konfluenz von
70-80 %.

o Trypsinieren Sie die Zellen, resuspendieren Sie sie in frischem Medium und bestimmen
Sie die Zellzahl mit einem Hamozytometer oder einem automatisierten Zellzahler.
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o Saen Sie die Zellen in einer Dichte von 5.000-10.000 Zellen pro Well in 100 pl Medium in
eine 96-Well-Platte aus.

o Inkubieren Sie die Platte fluir 18-24 Stunden bei 37 °C und 5 % CO2z, damit die Zellen
anhaften konnen.[7]

Behandlung mit Dasatinib:

o Bereiten Sie eine Reihe von Verdinnungen von Dasatinib in serumfreiem Medium aus der
Stammldsung vor. Typische Konzentrationen reichen von nanomolar bis mikromolar (z. B.
1 nM bis 10 uM).[7][8] Fugen Sie eine reine Losungsmittelkontrolle (DMSO) hinzu, deren
Konzentration der hochsten verwendeten Dasatinib-Konzentration entspricht.

o Entfernen Sie das Medium aus den Wells und fligen Sie 100 pl der vorbereiteten
Dasatinib-Verdinnungen (oder der Losungsmittelkontrolle) zu den entsprechenden Wells
hinzu. Flgen Sie auch Wells mit unbehandelten Kontrollzellen (nur Medium) hinzu.

o Fuhren Sie jede Behandlung in Triplikaten oder Quadruplikaten durch.
Inkubation:

o Inkubieren Sie die Platte fir eine festgelegte Dauer (z. B. 24, 48 oder 72 Stunden) bei 37
°C und 5 % CO:2.[7][9] Die Inkubationszeit hangt von der Zelllinie und den Zielen des
Experiments ab.

MTT-Assay:
o Fugen Sie nach der Inkubation 10 pl der MTT-Lésung (5 mg/ml) zu jedem Well hinzu.

o Inkubieren Sie die Platte flr weitere 2-4 Stunden bei 37 °C. Wahrend dieser Zeit
reduzieren lebensfahige Zellen das gelbe MTT zu violetten Formazan-Kristallen.

o Entfernen Sie das Medium vorsichtig.

o Fugen Sie 100 pl DMSO (oder eine andere geeignete Lésung wie 4 mM HCI, 0,1 % NP40
in Isopropanol) zu jedem Well hinzu, um die Formazan-Kristalle aufzuldsen.
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o Schditteln Sie die Platte vorsichtig fur 5-10 Minuten, um eine vollstandige Aufldsung zu
gewahrleisten.

o Datenerfassung und -analyse:

o Messen Sie die Extinktion bei einer Wellenlange von 570 nm mit einem Mikroplatten-
Lesegerat. Eine Referenzwellenlange von 630 nm kann zur Korrektur von
Hintergrundsignalen verwendet werden.

o Berechnen Sie die prozentuale Zellviabilitat mit der folgenden Formel:

» Prozentuale Viabilitat = [(Extinktion der behandelten Probe - Extinktion des Leerwerts) /
(Extinktion der unbehandelten Kontrolle - Extinktion des Leerwerts)] x 100

o Erstellen Sie eine Dosis-Wirkungs-Kurve, indem Sie die prozentuale Viabilitdt gegen die
logarithmische Konzentration von Dasatinib auftragen.

o Bestimmen Sie den IC50-Wert (die Konzentration, bei der 50 % des Zellwachstums
gehemmt werden) aus der Kurve mithilfe einer nichtlinearen Regressionsanalyse.
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Abbildung 2: Experimenteller Arbeitsablauf fir den Dasatinib-Zellviabilitatsassay mittels MTT.
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Datenprasentation: IC50-Werte von Dasatinib

Die Empfindlichkeit gegentiber Dasatinib variiert erheblich zwischen verschiedenen

Krebszelllinien. Die folgende Tabelle fasst die IC50-Werte (halbomaximale Hemmkonzentration)

fur Dasatinib in einer Auswahl von Zelllinien zusammen, wie sie in der Literatur berichtet

werden.
Zelllinie Krebstyp IC50-Wert (ungefédhr)
HTLA-230 Neuroblastom <100 nM
SY5Y Neuroblastom 92 nM
MCF-7 Brustkrebs 1.6 uM
MDA-MB-231 Brustkrebs 6.1 uM
4T1 Brustkrebs 14 nM
ORL-48 Mundhd&hlenkarzinom 50 nM
ORL-204 Mundhdhlenkarzinom 250 nM
Ba/F3 (wt Bcr-Abl) Leukamie-Modell <1nM
C643 Schilddriisenkrebs ~20-50 nM
K1 Schilddriisenkrebs >1 uM

Hinweis: Die IC50-Werte kdnnen je nach experimentellen Bedingungen wie Inkubationszeit und

verwendetem Assay variieren. Die Daten stammen aus verschiedenen Studien.[7][9][10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Applikations- und Protokollhinweise: Dasatinib-
Hydrochlorid In-vitro-Zellviabilitdtsassay]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3010476#dasatinib-hydrochloride-in-vitro-cell-
viability-assay-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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